Cas no 6265-55-0 (4-(2-Benzothiazolyl)phenol)

4-(2-Benzothiazolyl)phenol is a benzothiazole derivative with a phenolic functional group, exhibiting notable utility in organic synthesis and material science. Its molecular structure, combining a benzothiazole moiety with a phenol group, imparts unique photophysical and chemical properties, making it valuable as a precursor for fluorescent dyes, UV absorbers, and polymer stabilizers. The compound demonstrates thermal stability and compatibility with various industrial processes, particularly in the development of high-performance materials. Its ability to act as a ligand or intermediate further enhances its applicability in coordination chemistry and pharmaceutical research. The product is characterized by high purity and consistent performance, ensuring reliability in specialized applications.

4-(2-Benzothiazolyl)phenol structure

Product Name:4-(2-Benzothiazolyl)phenol

CAS No:6265-55-0

MF:C₁₃H₉NOS

MW:227.281661748886

MDL:MFCD01707773

CID:518805

PubChem ID:95745

Update Time:2025-05-27

4-(2-Benzothiazolyl)phenol Chemical and Physical Properties

Names and Identifiers

- Phenol,4-(2-benzothiazolyl)-
- 4-(1,3-benzothiazol-2-yl)phenol
- 4-(2-benzothiazolyl)-pheno
- 4-(3H-1,3-benzothiazol-2-ylidene)cyclohexa-2,5-dien-1-one
- 2-(4-hydroxyphenyl)-1,3-benzothiazole
- 2-(4'-hydroxyphenyl)benzothiazole
- 2-(p-Hydroxyphenyl)benzothiazole
- 4-(2-benzothiazolyl)phenol
- 4-benzothiazol-2-ylphenol
- Phenol,4-(2-benzothiazolyl)
- Phenol,p-2-benzothiazolyl-(6CI,8CI)
- NSC33004
- Phenol, 4-(2-benzothiazolyl)-
- Phenol, p-2-benzothiazolyl- (6CI,8CI)
- MLS000773814
- SMR000364661
- 4-(BENZO[D]THIAZOL-2-YL)PHENOL
- NCIMech_000238
- BDBM33932
- cid_5351155
- 2-(4-hydroxyphenyl)benzothiazole
- HMS2766D10
- AKOS000293758
- NCI60_002887
- AS-37535
- SCHEMBL1346937
- NSC-817073
- DB-073170
- HMS1732K20
- CCG-35493
- Z50128892
- EN300-11910
- 6265-55-0
- ODMDLCWSMSFWCW-UHFFFAOYSA-N
- 4'-Hydroxyphenyl-Benzo[D]Thiazole
- NSC 33004
- BRN 0163320
- NSC-33004
- NSC817073
- NCGC00246125-01
- SY046134
- Phenol, p-2-benzothiazolyl-
- MFCD01707773
- STL169248
- 4-(3H-1,3-benzothiazol-2-ylidene)-1-cyclohexa-2,5-dienone
- DTXSID60978211
- AB00628255-10
- 10.14272/ODMDLCWSMSFWCW-UHFFFAOYSA-N.1
- doi:10.14272/ODMDLCWSMSFWCW-UHFFFAOYSA-N.1
- 2-(4-hydroxyphenyl)-benzothiazole
- NCGC00246125-02
- CHEMBL47875
- CS-0094126
- 4-(2-Benzothiazolyl)phenol
- MDL： MFCD01707773
- Inchi： 1S/C13H9NOS/c15-10-7-5-9(6-8-10)13-14-11-3-1-2-4-12(11)16-13/h1-8,15H
- InChI Key： ODMDLCWSMSFWCW-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=CC=1)O
- BRN： 0163320

Computed Properties

Exact Mass: 227.04000
Monoisotopic Mass: 227.04048508g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 61.4

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 226-228 °CEnamineEN300-11910
Boiling Point: 418.7±47.0 °C at 760 mmHg
Flash Point: 207.0±29.3 °C
PSA: 61.36000
LogP: 3.66890
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(2-Benzothiazolyl)phenol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(2-Benzothiazolyl)phenol Pricemore >>

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